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Compound of Interest

Compound Name: 4-Fluoro-3-methylphenol

Cat. No.: B1301873

Technical Safety Guide: 4-Fluoro-3-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 4-Fluoro-3-
methylphenol (CAS No. 452-70-0), a key intermediate in the pharmaceutical and agricultural
industries.[1] Adherence to strict safety protocols is essential when handling this compound
due to its potential health hazards.

Chemical and Physical Properties

4-Fluoro-3-methylphenol is a colorless to light yellow crystal or liquid with a characteristic
aromatic odor.[2][3] It is soluble in organic solvents like ethanol and ether but has limited
solubility in water.[2]
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Property Value Source

--INVALID-LINK--, --INVALID-

CAS Number 452-70-0
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula CsH7FO
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 126.13 g/mol
LINK--
Appearance Light yellow crystal or liquid --INVALID-LINK--
Melting Point 32°C --INVALID-LINK--
Boiling Point 76 °C at 5 mmHg --INVALID-LINK--
Density 1.134 g/mL at 25 °C --INVALID-LINK--
Flash Point 97 °C (closed cup) --INVALID-LINK--
Refractive Index n20/D 1.515 --INVALID-LINK--

Hazard Identification and Classification

4-Fluoro-3-methylphenol is classified as a hazardous substance. The signal word for this
chemical is "Warning".[3][4]

GHS Hazard Statements:
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Code Statement Source

o --INVALID-LINK--, --INVALID-
H315 Causes skin irritation

LINK--
) o --INVALID-LINK--, --INVALID-
H319 Causes serious eye irritation
LINK--
] o --INVALID-LINK--, --INVALID-
H335 May cause respiratory irritation
LINK--
H302 Harmful if swallowed --INVALID-LINK--
H312 Harmful in contact with skin --INVALID-LINK--
Causes severe skin burns and
H314 --INVALID-LINK--

eye damage

Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheet
provided by the supplier. Key recommendations include wearing protective gloves, eye
protection, and face protection, and ensuring adequate ventilation.[4]

Toxicological Information

Detailed quantitative toxicological data such as LD50 and LC50 values for 4-Fluoro-3-
methylphenol are not readily available in the public domain. However, the GHS hazard
statements indicate that the substance is harmful if swallowed or in contact with skin, and
causes skin and eye irritation.[5][6]

Experimental Protocols

The determination of skin irritation potential for chemical substances like 4-Fluoro-3-
methylphenol is guided by internationally recognized protocols, primarily the OECD
Guidelines for the Testing of Chemicals.

OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method
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This guideline describes an in vitro procedure using a reconstructed human epidermis (RhE)
model that mimics the biochemical and physiological properties of the upper layers of human
skin.[4]

o Principle: A test chemical is applied topically to the RhE model. The potential for skin irritation
is determined by the resulting cell viability, which is measured using the MTT assay. A
reduction in cell viability below a certain threshold indicates that the substance is an irritant.

o Methodology:

o Tissue Preparation: Commercially available RhE models are equilibrated in culture
medium.

o Test Substance Application: A small amount of the test substance is applied uniformly to
the surface of the epidermis.

o Exposure and Incubation: The tissues are exposed to the chemical for a defined period,
followed by rinsing and a post-exposure incubation period.

o Viability Assessment: The MTT reagent is added to the tissues. Viable cells convert the
MTT into a blue formazan salt, which is then extracted. The amount of formazan produced
is quantified by measuring its optical density.

o Classification: If the tissue viability is reduced by 50% or more compared to the negative
control, the chemical is classified as an irritant.[7]

Emergency Procedures

The following diagrams outline the recommended procedures for handling spills and for first aid
after exposure to 4-Fluoro-3-methylphenol.
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Immediate Response
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(Gloves, Goggles, Respirator)

l

Contain Spill with
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Collect Absorbed Material
into a Sealed Container

Clean Spill Area with
Soap and Water

Dispose of Waste According
to Local Regulations

Click to download full resolution via product page

Figure 1. Workflow for Handling a 4-Fluoro-3-methylphenol Spill.
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Exposure Route
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Professional Medical Care

Seek Immediate
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Figure 2. First-Aid Procedures for 4-Fluoro-3-methylphenol Exposure.

Exposure Controls and Personal Protection

* Engineering Controls: Work should be conducted in a well-ventilated area, preferably in a
chemical fume hood.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).
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o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.

» Disposal: Dispose of waste and contaminated materials in accordance with local, state, and
federal regulations.

Ecotoxicological Information

Specific data on the ecotoxicity of 4-Fluoro-3-methylphenol is limited. As with many phenolic
compounds, it is expected to be harmful to aquatic life. Releases to the environment should be
avoided.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Fluoro-3-methylphenol safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301873#4-fluoro-3-methylphenol-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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